Cas no 53001-70-0 (2,3,4,6-Tetrafluorobenzyl Alcohol)

• Product Name: 2,3,4,6-Tetrafluorobenzyl Alcohol
• CAS No: 53001-70-0
• MF: C₇H₄F₄O
• MW: 180.099676132202
• MDL: MFCD03701105
• CID: 365947
• PubChem ID: 87577645
• Update Time: 2025-11-02

2,3,4,6-Tetrafluorobenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2,3,4,6-tetrafluoro-
• 2,3,4,6-Tetrafluorobenzyl Alcohol
• (2,3,4,6-tetrafluorophenyl)methanol
• BIS(4-CHLOROPHENYL)PHOSPHOROCHLORIDATE
• 53001-70-0
• DTXSID90590728
• MFCD03701105
• BXLQTYVTBJQPPZ-UHFFFAOYSA-N
• T72575
• AS-62227
• T1942
• FT-0609361
• AKOS006228987
• CS-0314728
• SCHEMBL364805

• MDL： MFCD03701105
• Inchi： 1S/C7H4F4O/c8-4-1-5(9)7(11)6(10)3(4)2-12/h1,12H,2H2
• InChI Key： BXLQTYVTBJQPPZ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1CO)F)F)F

Computed Properties

• Exact Mass: 180.02000
• Monoisotopic Mass: 180.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 180.2±35.0 °C at 760 mmHg
• Flash Point: 62.8±25.9 °C
• Refractive Index: 1.4530 to 1.4570
• PSA: 20.23000
• LogP: 1.73530
• Vapor Pressure: 0.6±0.4 mmHg at 25°C

2,3,4,6-Tetrafluorobenzyl Alcohol Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Safety Instruction： H227
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 2,3,4,6-Tetrafluorobenzyl Alcohol

Comprehensive Guide to 2,3,4,6-Tetrafluorobenzyl Alcohol (CAS No. 53001-70-0): Properties, Applications, and Industry Insights

2,3,4,6-Tetrafluorobenzyl Alcohol (CAS No. 53001-70-0) is a fluorinated aromatic alcohol with significant relevance in pharmaceutical, agrochemical, and specialty chemical industries. Its unique molecular structure, featuring four fluorine atoms on the benzene ring, imparts exceptional reactivity and stability, making it a sought-after intermediate in synthetic chemistry. This article delves into its physicochemical properties, synthetic applications, and emerging trends aligned with current industry demands, such as green chemistry and high-performance materials.

The compound’s CAS registry number 53001-70-0 is a critical identifier for researchers and regulatory compliance. With a molecular formula of C₇H₄F₄O, it exhibits a melting point of 40–45°C and a boiling point of 210–215°C, ensuring compatibility with diverse reaction conditions. Its fluorine-rich structure enhances electron-withdrawing effects, facilitating nucleophilic substitutions—a feature exploited in API synthesis (Active Pharmaceutical Ingredients) and crop protection agents. Recent studies highlight its role in photoacid generators (PAGs) for advanced lithography, addressing the semiconductor industry’s need for precision.

In the context of sustainability, 2,3,4,6-Tetrafluorobenzyl Alcohol aligns with the shift toward eco-friendly fluorination methods. Researchers are exploring catalytic processes to reduce waste, responding to queries like "How can fluorinated compounds be synthesized sustainably?"—a frequent search term in academic databases. Additionally, its derivatives are investigated for liquid crystal displays (LCDs) and OLED materials, tapping into the demand for energy-efficient technologies.

From a commercial perspective, suppliers emphasize high-purity grades (≥98%) to meet stringent industry standards. Analytical techniques like GC-MS and HPLC ensure quality control, while regulatory frameworks such as REACH and FDA guidelines govern its safe handling. Notably, the compound’s storage stability under inert atmospheres is a key consideration for logistics, addressing common user concerns about "long-term storage of fluorinated alcohols."

Emerging applications include its use in bioconjugation for antibody-drug conjugates (ADCs) and PET imaging probes, leveraging fluorine’s isotopic properties. This versatility positions CAS 53001-70-0 as a pivotal building block in precision medicine—a trending topic in biomedical forums. Furthermore, its role in ionic liquids for battery electrolytes underscores its potential in renewable energy storage, aligning with global net-zero initiatives.

To address frequent user queries like "What are the alternatives to 2,3,4,6-Tetrafluorobenzyl Alcohol?", comparative analyses with non-fluorinated benzyl alcohols are essential. While alternatives exist, the fluorine moiety’s lipophilicity and metabolic stability often make it irreplaceable in drug design. Patent landscapes reveal growing IP activity around its derivatives, particularly in antiviral and anticancer applications, reflecting its market growth potential.

In summary, 2,3,4,6-Tetrafluorobenzyl Alcohol (CAS No. 53001-70-0) bridges fundamental research and industrial innovation. Its multifaceted applications—from electronics to life sciences—coupled with evolving synthetic strategies, ensure its prominence in the chemical sector. As industries prioritize efficiency and sustainability, this compound exemplifies how tailored molecular design can address contemporary challenges.